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Compound of Interest

Compound Name: N-Formyl-DL -alanine

Cat. No.: B1293590

For Researchers, Scientists, and Drug Development Professionals

N-Formyl-DL-alanine is a derivative of the non-essential amino acid DL-alanine. This guide
provides an in-depth overview of its chemical properties, synthesis, and potential biological
relevance, tailored for professionals in research and development.

Core Chemical and Physical Properties

N-Formyl-DL-alanine, with the CAS Number 5893-10-7, is a white to off-white crystalline
powder.[1] Its fundamental properties are summarized in the table below, providing a ready
reference for laboratory use.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1293590?utm_src=pdf-interest
https://www.benchchem.com/product/b1293590?utm_src=pdf-body
https://www.benchchem.com/product/b1293590?utm_src=pdf-body
https://www.chemsrc.com/en/cas/5893-10-7_957513.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 5893-10-7 [2][3]
Molecular Formula C4H7NO3 [2][3]
Molecular Weight 117.10 g/mol [2]

White to Almost white powder
Appearance [1]

to crystal
IUPAC Name 2-formamidopropanoic acid

N-Formylalanine, 2-
Synonyms [3]

formylamino-propionic acid

Hydrogen Bond Donor Count 2

[1]

Hydrogen Bond Acceptor
Count

[1]

Rotatable Bond Count 2

[1]

Synthesis of N-Formyl-DL-alanine

The synthesis of N-Formyl-DL-alanine is typically achieved through the formylation of DL-

alanine. The primary precursors for this reaction are DL-Alanine and formic acid.[1]

Experimental Protocol: N-Formylation of DL-Alanine

This protocol outlines a general procedure for the N-formylation of DL-alanine. Researchers

should adapt this methodology based on laboratory conditions and scale.

Materials:

e DL-Alanine

e Formic acid (high purity)

o Acetic anhydride
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 Diethyl ether or other suitable non-polar solvent

« Distilled water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Heating and stirring apparatus

« Filtration apparatus

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve DL-alanine in an excess of formic acid.
The mixture may require gentle heating to achieve dissolution.

o Formylation: Slowly add acetic anhydride to the solution while stirring. An exothermic
reaction may occur, and the temperature should be controlled.

» Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) to determine the consumption of the starting material.

o Workup: Once the reaction is complete, the excess formic acid and acetic anhydride are
removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by recrystallization. The crude solid
is dissolved in a minimal amount of hot water, and a non-polar solvent like diethyl ether is
added to induce crystallization.

« |solation and Drying: The crystalline product is collected by filtration, washed with a cold
solvent, and dried under vacuum to yield pure N-Formyl-DL-alanine.

Biological Activity and Signaling Pathways

While specific studies detailing the unique biological activities of N-Formyl-DL-alanine are
limited, as an N-formylated amino acid, it falls into a class of molecules known to interact with
formyl peptide receptors (FPRSs).[4][5] These receptors are a key component of the innate
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immune system, recognizing N-formylated peptides derived from bacteria and mitochondria,
and initiating a pro-inflammatory response.[4][5]

The activation of FPRs, which are G protein-coupled receptors (GPCRSs), triggers a cascade of
intracellular signaling events.[2][4] This pathway is crucial for chemotaxis, the directed
migration of immune cells such as neutrophils to sites of infection or injury.[4]

Below is a diagram illustrating the generalized N-formyl peptide receptor signaling pathway.

Click to download full resolution via product page

N-Formyl Peptide Receptor Signaling Pathway

Applications and Future Directions

Given its structural similarity to known agonists of FPRs, N-Formyl-DL-alanine holds potential
as a research tool for studying the innate immune response and inflammatory processes. Its
role as a simple N-formylated amino acid could help in delineating the specific structural
requirements for FPR activation.

For drug development professionals, understanding the interactions of small molecules like N-
Formyl-DL-alanine with immune receptors can inform the design of novel immunomodulatory
agents. Further research is warranted to explore its specific binding affinity to different FPR
subtypes and its downstream physiological effects. As a derivative of the amino acid alanine, it
may also find applications in metabolic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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